Cas no 2770359-14-1 (Tert-butyl 4-({3-aminobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-({3-aminobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate
• CAS No: 2770359-14-1
• MF: C₁₆H₂₈N₂O₂
• MW: 280.405724525452
• CID: 6437141
• PubChem ID: 165463972
• Update Time: 2025-07-16

Tert-butyl 4-({3-aminobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2770359-14-1
• tert-butyl 4-({3-aminobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate
• EN300-37350361
• EN300-37402867
• Tert-butyl 4-({3-aminobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate

• Inchi： 1S/C16H28N2O2/c1-14(2,3)20-13(19)18-6-4-12(5-7-18)8-15-9-16(17,10-15)11-15/h12H,4-11,17H2,1-3H3
• InChI Key： YGSBTENIMUPUGC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)CC12CC(C1)(C2)N)=O

Computed Properties

• Exact Mass: 280.215078140g/mol
• Monoisotopic Mass: 280.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 4-({3-aminobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate

Tert-butyl 4-({3-aminobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate (CAS No. 2770359-14-1)

Tert-butyl 4-({3-aminobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate (CAS No. 2770359-14-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of bicyclic amines and is characterized by its tert-butyl ester group, piperidine ring, and aminobicyclo[1.1.1]pentane moiety, which collectively contribute to its distinctive chemical properties and biological activities.

The aminobicyclo[1.1.1]pentane scaffold is a relatively recent addition to the arsenal of privileged structures in drug discovery. Its unique three-dimensional geometry and high conformational rigidity make it an attractive candidate for the design of small molecules with improved pharmacokinetic profiles and reduced off-target effects. The piperidine ring, on the other hand, is a well-known pharmacophore that has been widely used in the development of various drugs, including antipsychotics, antidepressants, and analgesics.

Recent studies have highlighted the potential of Tert-butyl 4-({3-aminobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

In addition to its potential as a GPCR modulator, Tert-butyl 4-({3-aminobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and multiple sclerosis.

The synthesis of Tert-butyl 4-({3-aminobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate involves several steps, including the formation of the aminobicyclo[1.1.1]pentane core and its subsequent coupling with the piperidine moiety. The tert-butyl ester group is typically introduced at the final stage to enhance the stability and solubility of the compound, facilitating its use in both in vitro and in vivo experiments.

One of the key challenges in the development of Tert-butyl 4-({3-aminobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate is optimizing its pharmacokinetic properties to ensure adequate bioavailability and target engagement. Recent advances in computational chemistry and molecular modeling have played a crucial role in this process, allowing researchers to predict and fine-tune the compound's behavior in biological systems.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 4-({3-aminobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate in various therapeutic settings. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

In conclusion, Tert-butyl 4-({3-aminobicyclo[1.1.1]pentan-1-yl}methyl)piperidine-1-carboxylate (CAS No. 2770359-14-1) represents a promising new lead compound in medicinal chemistry, with potential applications in treating neurological disorders, inflammatory diseases, and other conditions characterized by dysregulated signaling pathways. Ongoing research continues to uncover new insights into its mechanism of action and therapeutic potential, paving the way for future drug development efforts.